Cas no 4374-61-2 (Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-)
4374-61-2 structure
Product Name:Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
CAS No:4374-61-2
MF:C16H13I3O4
MW:649.985441923141
CID:333612
Update Time:2024-01-28
Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo- Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
- 3,3',5-Triiodothyrobutyric acid
- Butyricacid, 4-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]- (6CI,7CI,8CI)
- Thyrobutyric acid, 3,3',5-triiodo-
- Benzenebutanoic acid, 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-
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- Inchi: 1S/C16H13I3O4/c17-11-8-10(4-5-14(11)20)23-16-12(18)6-9(7-13(16)19)2-1-3-15(21)22/h4-8,20H,1-3H2,(H,21,22)
- InChI Key: HOLZKDARBXJOCY-UHFFFAOYSA-N
- SMILES: C1(CCCC(O)=O)=CC(I)=C(OC2=CC=C(O)C(I)=C2)C(I)=C1
Computed Properties
- Exact Mass: 649.79339
Experimental Properties
- Density: 2.279±0.06 g/cm3(Predicted)
- Boiling Point: 551.9±50.0 °C(Predicted)
- PSA: 66.76
- pka: 4.70±0.10(Predicted)
Benzenebutanoic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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